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Compound of Interest

Compound Name: Methyl 4-amino-4-oxobutanoate

Cat. No.: B150972

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Methyl 4-amino-4-oxobutanoate (CAS No. 53171-39-4). Due to a lack of specific toxicological
data for this compound, a conservative approach to handling is strongly recommended. The
information presented herein is a synthesis of available safety data sheets, general principles
for handling fine chemical powders, and data for structurally similar compounds.

Compound Identification and Properties

Methyl 4-amino-4-oxobutanoate, also known as Methyl Succinamate, is a white to off-white
solid organic compound.[1] It is characterized by the presence of a methyl ester, an amino
group, and an amide functional group. Its solubility in polar solvents like water and alcohols is a
key characteristic.[1]

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 53171-39-4 [1][2]
Molecular Formula C5HI9NO3 [1]

White to off-white solid or
Appearance ) [1]
crystalline substance

Methyl Succinamate, Butanoic
Synonyms Acid, 4-Amino-4-Oxo-, Methyl [1]
Ester

Note: Detailed quantitative physical properties such as melting point, boiling point, and density
are not consistently available in the searched literature for Methyl 4-amino-4-oxobutanoate.
Users should refer to supplier-specific safety data sheets for any available data.

Hazard Identification and Precautionary Measures

While no specific toxicological data for Methyl 4-amino-4-oxobutanoate is available, it is
prudent to handle it as a potentially hazardous substance.[2] Potential routes of exposure
include inhalation, ingestion, and skin or eye contact.[1]

General Precautionary Statements:
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
» P501: Dispose of contents/container to a hazardous waste disposal facility.[2]

As a fine powder, it may pose respiratory risks if airborne. The handling of fine chemical
powders requires specific precautions to minimize dust generation and exposure.

Safe Handling and Storage

Proper handling and storage are crucial to ensure the safety of laboratory personnel and the
integrity of the compound.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

o Eye/Face Protection: Chemical safety goggles or a face shield.
» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: In cases where dust generation is likely, a NIOSH-approved
respirator is recommended.

Engineering Controls

» Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially
when handling larger quantities or when there is a potential for dust generation.

o Designated Area: Establish a designated area for handling this compound to prevent cross-
contamination.

Handling Procedures

e Avoid creating dust.
o Use appropriate tools to handle the solid (e.g., spatulas).
o Keep containers tightly closed when not in use.

» Wash hands thoroughly after handling.

Storage

e Store in a cool, dry, and well-ventilated area.
» Keep containers tightly sealed.

o Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols: General Safety Workflow
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The following diagram illustrates a general workflow for safely handling Methyl 4-amino-4-
oxobutanoate in a laboratory setting.
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General Laboratory Safety Workflow

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, prompt and appropriate action is essential.

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment.[2]
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» Containment: Prevent further dust dispersal.

e Cleanup: Carefully sweep or vacuum up the spilled material. Avoid generating dust. Place in
a sealed container for disposal.

« Environmental Precautions: Avoid release to the environment.[2]

First Aid Measures

The following first aid measures are recommended. Seek medical attention if symptoms
persist.

Table 2: First Aid Procedures

Exposure Route First Aid Measures
Inhalation Move the person to fresh air.
Skin Contact Wash the affected area with soap and water.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.

Do NOT induce vomiting. Rinse mouth with

Ingestion
water.

No special immediate treatment is required according to the available SDS, but medical advice
should be sought in case of any adverse health effects.[2]

The following diagram outlines a decision-making process for first aid in case of exposure.
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Exposure Event Immediate Action

M—> Rinse Mouth
M—> Rinse Eyes with Water

Assessment

Seek Medical Attention if Symptoms Persist

Wash with Soap & Water

M—> Move to Fresh Air

Click to download full resolution via product page

First Aid Decision Process for Exposure

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: No specific data is available. As with many organic compounds,
combustion may produce toxic gases such as carbon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[2]

Disposal Considerations

Dispose of Methyl 4-amino-4-oxobutanoate and its container in accordance with local,

regional, and national regulations. It should be treated as hazardous waste.[2]
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Conclusion

While Methyl 4-amino-4-oxobutanoate is a valuable intermediate in organic synthesis, the
lack of comprehensive toxicological data necessitates a cautious and well-informed approach
to its handling.[1] Adherence to the safety protocols outlined in this guide, including the
consistent use of appropriate personal protective equipment and engineering controls, is
paramount for ensuring the safety of all personnel. Researchers and drug development
professionals are encouraged to consult all available safety literature and perform a thorough
risk assessment before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b150972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

